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Compound of Interest

Compound Name: 1-Bromo-2-hexene

Cat. No.: B2936257 Get Quote

Technical Guide: 1-Bromo-2-hexene
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 1-Bromo-2-hexene, a valuable

haloalkene intermediate in organic synthesis. Its utility in the construction of more complex

molecular architectures makes it a compound of interest for researchers in synthetic chemistry

and professionals in the field of drug development. This document outlines its chemical identity,

physicochemical properties, a detailed experimental protocol for its synthesis, and its

application in a representative synthetic workflow.

Chemical Identity and Properties
1-Bromo-2-hexene is an organobromine compound with the following key identifiers and

properties.
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Property Value Reference(s)

CAS Number 34686-76-5 [1]

Molecular Formula C6H11Br [1][2][3]

Molecular Weight 163.06 g/mol [2][3]

IUPAC Name 1-bromohex-2-ene [2]

Synonyms
1-bromo-2-hexene, (E)-1-

bromo-2-hexene
[1][2]

Appearance Assumed to be a liquid N/A

Boiling Point
151.6 °C at 760 mmHg

(estimated)
[1]

Density 1.213 g/cm³ (estimated) [1]

Flash Point 41.9 °C (estimated) [1]

Refractive Index 1.3968 (estimated) [1]

Canonical SMILES CCCC=CCBr [1]

InChI Key
SGEUYXUPUOLFHQ-

UHFFFAOYSA-N
[2]

Experimental Protocols
Synthesis of 1-Bromo-2-hexene from 2-Hexen-1-ol
A common and effective method for the synthesis of 1-Bromo-2-hexene is the bromination of

the corresponding allylic alcohol, 2-hexen-1-ol, using N-Bromosuccinimide (NBS) and

triphenylphosphine (PPh3). This reaction proceeds via an Appel-type reaction mechanism.

Reaction Scheme:

Detailed Methodology:

Reagents and Equipment:
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2-Hexen-1-ol

N-Bromosuccinimide (NBS)

Triphenylphosphine (PPh3)

Anhydrous dichloromethane (CH2Cl2) or similar aprotic solvent

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and purification

Silica gel for column chromatography

Procedure:

To a stirred solution of triphenylphosphine (1.1 equivalents) in anhydrous dichloromethane

under an inert atmosphere (e.g., nitrogen or argon), add N-Bromosuccinimide (1.1

equivalents) portion-wise at 0 °C (ice bath).

Stir the resulting white suspension for 10-15 minutes at 0 °C.

Add a solution of 2-hexen-1-ol (1.0 equivalent) in anhydrous dichloromethane dropwise to

the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer

chromatography (TLC) indicates the complete consumption of the starting alcohol.

Upon completion, concentrate the reaction mixture under reduced pressure using a rotary

evaporator.
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Add pentane or hexane to the residue to precipitate the triphenylphosphine oxide and

succinimide byproducts.

Filter the mixture through a pad of celite or silica gel, washing with additional pentane or

hexane.

Concentrate the filtrate under reduced pressure to yield the crude 1-Bromo-2-hexene.

Purify the crude product by flash column chromatography on silica gel using a non-polar

eluent (e.g., hexane or petroleum ether) to obtain the pure 1-Bromo-2-hexene.

Expected Yield: Yields for this type of reaction are typically in the range of 70-90%,

depending on the purity of reagents and reaction conditions.

Synthetic Applications and Workflows
1-Bromo-2-hexene is a versatile intermediate in organic synthesis, primarily utilized in

nucleophilic substitution and coupling reactions where the bromo group can be displaced, or

the alkenyl moiety can be further functionalized. A representative workflow is its use in the

synthesis of other functionalized hexene derivatives, such as 5-hexen-1-ol, through a two-step

process involving an initial substitution followed by hydrolysis. While the provided reference

describes the synthesis of 5-hexen-1-ol from 6-bromo-1-hexene, a similar logic can be applied

to demonstrate the utility of 1-bromo-2-hexene as a synthetic building block.

1-Bromo-2-hexene

2-Hexenyl Acetate

Acetate Substitution

Potassium Acetate (KOAc)
Tetrabutylammonium Bromide

2-Hexen-1-ol

Hydrolysis

Base (e.g., NaOH)
Water (H2O)
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Click to download full resolution via product page

Caption: Synthetic workflow for the conversion of 1-Bromo-2-hexene.

Safety and Handling
1-Bromo-2-hexene is expected to be a flammable liquid and an irritant.[3] Standard laboratory

safety precautions should be observed when handling this compound. These include working in

a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as

safety goggles, gloves, and a lab coat. Avoid contact with skin and eyes, and prevent inhalation

of vapors. In case of fire, use appropriate extinguishing media.[3]

Conclusion
1-Bromo-2-hexene serves as a useful C6 building block in organic synthesis. Its preparation

from the readily available 2-hexen-1-ol is straightforward, and its reactivity allows for its

incorporation into a variety of target molecules. This guide provides essential information for

researchers and drug development professionals to effectively and safely utilize this compound

in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2936257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

